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Abstract
Pyrasulfotole is a selective, post-emergence herbicide belonging to the pyrazolone class of 4-

hydroxyphenylpyruvate dioxygenase (HPPD) inhibitors. This technical guide provides an in-

depth overview of the discovery and synthetic pathway of pyrasulfotole, tailored for

researchers and professionals in the fields of agrochemistry and drug development. The

document details the key chemical transformations, intermediates, and reaction conditions

involved in its synthesis. Quantitative data is summarized, and experimental methodologies are

described based on available literature. Visual diagrams generated using Graphviz are

included to illustrate the synthetic workflow and the herbicide's mode of action.

Discovery and Development
Pyrasulfotole emerged from research into pyrazole-based HPPD inhibitors, a class of

herbicides initially discovered by Sankyo. Developed by Bayer Crop Science, pyrasulfotole
was first registered for use in the United States in 2007.[1] It was the first HPPD inhibitor

specifically developed for use in cereal crops.[2] Marketed under trade names such as

Precept® and Velocity®, products containing pyrasulfotole were launched in Australia in 2008.

[3] As a Group 27 herbicide, it provides an essential tool for managing weed resistance to other

herbicide classes.[1]
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Year Milestone

Early 2000s
Discovery of the pyrazole HPPD inhibitor class

by Sankyo.

2007
First registration of pyrasulfotole in the United

States by Bayer Crop Science.[1]

2008
Commercial launch of pyrasulfotole-containing

products in Australia.

Mechanism of Action
Pyrasulfotole functions by inhibiting the enzyme 4-hydroxyphenylpyruvate dioxygenase

(HPPD). This enzyme is a key component in the biochemical pathway responsible for

plastoquinone and α-tocopherol biosynthesis in plants. Inhibition of HPPD leads to a depletion

of these essential compounds, which in turn disrupts carotenoid biosynthesis. Without the

protective effect of carotenoids, chlorophyll is rapidly degraded by photooxidation, resulting in

the characteristic bleaching symptoms and eventual death of susceptible weeds.
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Figure 1: Simplified signaling pathway of Pyrasulfotole's mode of action.

Synthesis Pathway
The synthesis of pyrasulfotole can be achieved through a multi-step process, commencing

from readily available starting materials. The overall strategy involves the preparation of two

key intermediates: 2-(methylsulfonyl)-4-(trifluoromethyl)benzoyl chloride and 5-hydroxy-1,3-

dimethylpyrazole, followed by their condensation.
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Synthesis of Benzoyl Chloride Intermediate

Synthesis of Pyrazole Intermediate

2-Chloro-4-(trifluoromethyl)benzoic acid

2-(Methylthio)-4-(trifluoromethyl)benzoic acid

1. Nucleophilic Substitution

2-(Methylsulfonyl)-4-(trifluoromethyl)benzoic acid

2. Oxidation

2-(Methylsulfonyl)-4-(trifluoromethyl)benzoyl chloride

3. Chlorination

5. Friedel-Crafts Acylation

Ethyl acetoacetate & Methylhydrazine

5-Hydroxy-1,3-dimethylpyrazole

4. Cyclocondensation

Pyrasulfotole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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